2-(6-(4-fluorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-(pyridin-3-ylmethyl)acetamide

• IUPAC Name: 2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C19H15FN4OS/c20-15-5-3-14(4-6-15)17-11-24-16(12-26-19(24)23-17)8-18(25)22-10-13-2-1-7-21-9-13/h1-7,9,11-12H,8,10H2,(H,22,25)
• InChI Key: SNPPGYAQQXDDDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNC(=O)CC2=CSC3=NC(=CN23)C4=CC=C(C=C4)F
• Molecular Formula: C19H15FN4OS
• Molecular Weight: 366.4 g/mol

Description

The compound “2-(6-(4-fluorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-(pyridin-3-ylmethyl)acetamide” is a complex organic molecule that contains several functional groups including an imidazole ring, a thiazole ring, a fluorophenyl group, and an acetamide group. The presence of these functional groups suggests that this compound may have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple heterocyclic rings and the fluorophenyl group. The electronic properties of the molecule may be influenced by the presence of the nitrogen atoms in the imidazole and thiazole rings, as well as the electronegative fluorine atom in the fluorophenyl group.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. For example, the imidazole and thiazole rings might participate in nucleophilic substitution reactions, while the acetamide group could be involved in hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the fluorophenyl group might increase the compound’s lipophilicity, which could influence its solubility and permeability. The presence of the imidazole and thiazole rings might also influence the compound’s acidity and basicity.

Scientific Research Applications

Imaging Applications

Compounds with imidazo[1,2-a]pyridine structures have been investigated for their potential use in imaging applications. For instance, imidazo[1,2-α]pyridines have been synthesized as high affinity and selective ligands for the Peripheral Benzodiazepine Receptors (PBR), which could be studied in vivo using SPECT imaging techniques. These studies aim to explore the role of PBR in various conditions and could provide insights into neurodegenerative diseases (Katsifis et al., 2000). Additionally, similar compounds have been evaluated for their potential in PET imaging of PBRs, highlighting the versatility of imidazo[1,2-a]pyridine derivatives in diagnostic imaging (Thominiaux et al., 2007).

Anticancer Applications

Research has also focused on the synthesis and evaluation of imidazo[2,1-b]thiazole derivatives for their cytotoxic activity against human cancer cell lines. These studies are foundational in the search for new anticancer agents. For example, certain novel compounds bearing the imidazo[2,1-b]thiazole scaffold showed potential inhibitory effects against cancer cell lines, such as HepG2 and MDA-MB-231, suggesting that these derivatives could serve as leads for the development of new cancer therapeutics (Ding et al., 2012).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s intended to be used as a drug, it might interact with biological targets such as enzymes or receptors. The specific interactions would depend on the structure and properties of the compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its intended use. For instance, if it’s intended to be used as a drug, it would need to undergo extensive safety testing to determine its toxicity and potential side effects.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s intended to be used as a drug, future research might focus on optimizing its structure to improve its efficacy and safety. Alternatively, if it’s intended to be used in materials science, future research might focus on exploring its physical and chemical properties.